molecular formula C10H12N2O B1222148 1,4,5,6-Tetrahydro-5-phenoxypyrimidine CAS No. 31822-84-1

1,4,5,6-Tetrahydro-5-phenoxypyrimidine

Cat. No.: B1222148
CAS No.: 31822-84-1
M. Wt: 176.21 g/mol
InChI Key: OIGIQMJAAZXDQH-UHFFFAOYSA-N
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Description

1,4,5,6-Tetrahydro-5-phenoxypyrimidine is a partially saturated pyrimidine derivative featuring a phenoxy substituent at the 5-position of the six-membered ring. This structural motif confers unique physicochemical and biological properties, distinguishing it from fully aromatic pyrimidines. The tetrahydro-pyrimidine core allows for conformational flexibility, while the phenoxy group introduces steric bulk and electronic modulation, influencing reactivity and interactions with biological targets.

Properties

CAS No.

31822-84-1

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

5-phenoxy-1,4,5,6-tetrahydropyrimidine

InChI

InChI=1S/C10H12N2O/c1-2-4-9(5-3-1)13-10-6-11-8-12-7-10/h1-5,8,10H,6-7H2,(H,11,12)

InChI Key

OIGIQMJAAZXDQH-UHFFFAOYSA-N

SMILES

C1C(CN=CN1)OC2=CC=CC=C2

Canonical SMILES

C1C(CN=CN1)OC2=CC=CC=C2

Other CAS No.

31822-84-1

Synonyms

1,4,5,6-tetrahydro-5-phenoxypyrimidine
AH6405

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

Substituent Position and Electronic Effects: The 5-phenoxy group in the target compound introduces electron-donating resonance effects, contrasting with electron-withdrawing groups (e.g., nitroamino in or trifluoromethyl in ). This modulates ring electrophilicity and binding affinity in biological systems. 2-Amino/alkoxycarbonylamino substituents (e.g., Klaus et al.) enhance antidepressant activity via hydrogen bonding or enzyme interactions .

Pharmacological Profiles :

  • 1-(2-Phenylethyl)-2-benzyl derivatives () exhibit neuromuscular and cardiovascular activities, suggesting that bulky substituents at positions 1 and 2 enhance receptor targeting .
  • Carboxylate esters (Chikhale et al., 2009) show varied pharmacological effects depending on aryl substitutions, highlighting the role of functional group diversity .

Stability and Reactivity: The 5,5-dihydroxy derivative () is prone to hydrolysis, whereas the 5-phenoxy group likely improves stability by avoiding labile hydrated intermediates .

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